Cas no 90780-51-1 (4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-)
90780-51-1 structure
Product Name:4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-
CAS No:90780-51-1
MF:C22H32O3
MW:344.487687110901
CID:798785
PubChem ID:53394262
Update Time:2025-04-19
4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Chemical and Physical Properties
Names and Identifiers
-
- 4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)-
- (+/-)16-HDOHE
- (±)16-HDoHE
- 16-hydroxydocosa-4,7,10,13,17,19-hexaenoic acid
- 16-hydroxy DHA
- 16-hydroxy Docosahexaenoic Acid
- (+/-)16-HDHA
- 90780-51-1
- DTXSID40694008
-
- Inchi： 1S/C22H32O3/c1-2-3-4-15-18-21(23)19-16-13-11-9-7-5-6-8-10-12-14-17-20-22(24)25/h3-4,6-9,12-16,18,21,23H,2,5,10-11,17,19-20H2,1H3,(H,24,25)
- InChI Key： CSXQXWHAGLIFIH-UHFFFAOYSA-N
- SMILES： OC(C=CC=CCC)CC=CCC=CCC=CCC=CCCC(=O)O
Computed Properties
- Exact Mass: 344.23500
- Monoisotopic Mass: 344.235
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 14
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 6
- XLogP3: 5.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53000
- LogP: 5.51970
4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H913027-100μg |
(±)16-HDHA |
90780-51-1 | 98% | 100μg |
￥4,742.10 | 2022-01-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66634-25ug |
(±)16-HDHA |
90780-51-1 | 98% | 25ug |
￥874.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66634-50ug |
(±)16-HDHA |
90780-51-1 | 98% | 50ug |
￥1664.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66634-100ug |
(±)16-HDHA |
90780-51-1 | 98% | 100ug |
￥3034.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66634-250ug |
(±)16-HDHA |
90780-51-1 | 98% | 250ug |
￥6749.00 | 2023-09-08 | |
| Larodan | 14-2268-39-100ug |
16-hydroxy-4(Z),7(Z),10(Z),13(Z),17(E),19(Z)-docosahexaenoic acid |
90780-51-1 | >98% | 100ug |
€254.00 | 2023-09-19 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205046-25µg |
(±)16-HDoHE, |
90780-51-1 | 25µg |
￥376.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205046A-50µg |
(±)16-HDoHE, |
90780-51-1 | 50µg |
￥948.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205046-25 µg |
(±)16-HDoHE, |
90780-51-1 | 25µg |
￥376.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205046A-50 µg |
(±)16-HDoHE, |
90780-51-1 | 50µg |
￥948.00 | 2023-07-10 |
4,7,10,13,17,19-Docosahexaenoicacid, 16-hydroxy-, (4Z,7Z,10Z,13Z,17E,19Z)- Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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